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Compound of Interest

Compound Name: FR900359

Cat. No.: B1674037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of FR900359, a potent and selective inhibitor of Gαq/11/14 proteins. Adherence to

these procedures is vital for ensuring personnel safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
Given that FR900359 is a biologically active small molecule, and specific safety data may not

be exhaustively documented, it should be handled with caution as a potentially hazardous

compound. The following personal protective equipment is mandatory:
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PPE Category Item
Specification and Use
Protocol

Eye Protection Safety Goggles or Face Shield

Must be worn at all times when

handling the compound to

protect against splashes.

Standard eyeglasses are not

sufficient.

Hand Protection Double Nitrile Gloves

Wear two pairs of chemical-

resistant nitrile gloves. The

outer glove should be removed

and disposed of immediately

after handling the compound.

Change gloves frequently, and

always before leaving the work

area.[1]

Body Protection Laboratory Coat

A fully buttoned lab coat is

required to protect against skin

contact. For procedures with a

higher risk of splashes, a

chemical-resistant apron or

gown should be worn over the

lab coat.

Respiratory Protection N95 Respirator or equivalent

Recommended when handling

the powdered form of the

compound to prevent

inhalation. All respiratory

protection should be fit-tested.

[2]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the stability and integrity of FR900359.

Receiving and Unpacking:
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Inspect the external packaging for any signs of damage upon receipt.

Don appropriate PPE (lab coat, gloves, and eye protection) before opening the package.

Unpack the compound in a designated area, such as a chemical fume hood.

Preparation of Stock Solutions:

Handle the solid compound in a chemical fume hood to minimize inhalation risk.

FR900359 is soluble in DMSO.[3]

Prepare stock solutions in appropriate chemical-resistant glassware.

Storage Conditions:

Solid Form: Store at -20°C for long-term storage.[4]

In Solution (e.g., in DMSO): Aliquot into single-use volumes to avoid repeated freeze-thaw

cycles and store at -20°C or -80°C. Short-term storage of solutions (days to weeks) can be at

0-4°C.[3]

Disposal Plan
All waste materials contaminated with FR900359 must be treated as hazardous chemical

waste.

Solid Waste: Includes contaminated gloves, pipette tips, vials, and absorbent paper. Collect

in a dedicated, clearly labeled, and sealed hazardous waste container.[5]

Liquid Waste: Unused solutions containing FR900359 should be collected in a designated,

leak-proof hazardous waste container. Do not dispose of down the drain.[5][6]

Decontamination: Decontaminate work surfaces with a suitable solvent (e.g., 70% ethanol)

followed by a detergent solution.

Waste Disposal: All hazardous waste must be disposed of through your institution's

environmental health and safety (EHS) office or a licensed waste disposal service.[7][8]
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Quantitative Data Summary
The following tables summarize key quantitative data for FR900359 based on available

research.

Table 1: Inhibitory Potency of FR900359

Target IC50 (nM)

Gαq 13.18

Gα11 10.47

Gα14 10

Data sourced from Cayman Chemical product information.[9]

Table 2: Effective Concentrations in Experimental Models

Experimental Model Concentration Observed Effect

Isolated mouse tail arteries 1 µM
Induces relaxation of

precontracted arteries.[9]

Washed isolated human

platelets
Concentration-dependent Inhibits platelet aggregation.[9]

B16 melanoma cells Not specified

Induces G1 phase cell cycle

arrest and reduces

proliferation and migration.[9]

Mouse model of allergic

asthma
2.5 µ g/animal

Inhibits airway

hyperresponsiveness.[9]

Experimental Protocols
Protocol 1: In Vitro Cell Proliferation Assay
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Cell Seeding: Plate B16 melanoma cells in a 96-well plate at a density of 5,000 cells/well and

allow them to adhere overnight.

Compound Preparation: Prepare a serial dilution of FR900359 in cell culture medium.

Treatment: Remove the old medium from the cells and add the medium containing different

concentrations of FR900359. Include a vehicle control (e.g., DMSO).

Incubation: Incubate the cells for 48-72 hours at 37°C in a humidified incubator with 5%

CO2.

Viability Assessment: Measure cell viability using a standard method such as MTT, XTT, or a

commercial cell viability reagent.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value.

Protocol 2: Western Blot for ERK1/2 Phosphorylation

Cell Culture and Starvation: Culture HEK293 cells to 80-90% confluency. Serum-starve the

cells for 4-6 hours prior to the experiment.

Inhibitor Pre-treatment: Pre-incubate the cells with the desired concentration of FR900359 or

vehicle for 1 hour.

Stimulation: Stimulate the cells with a known Gαq-coupled receptor agonist (e.g., carbachol)

for 5-10 minutes.

Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing

protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a BCA or

Bradford assay.

SDS-PAGE and Western Blotting: Separate the protein lysates by SDS-PAGE, transfer to a

PVDF membrane, and probe with primary antibodies against phosphorylated ERK1/2 (p-

ERK1/2) and total ERK1/2.
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Detection: Use an appropriate HRP-conjugated secondary antibody and a chemiluminescent

substrate to detect the protein bands.

Analysis: Quantify the band intensities and normalize the p-ERK1/2 signal to the total

ERK1/2 signal.

Visualizations
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Caption: Gαq signaling pathway and the inhibitory action of FR900359.
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Caption: A typical experimental workflow for cell-based assays with FR900359.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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